Dihydrofluorescein diacetate
Dihydrofluorescein diacetate
Fluorescent intracellular oxidant probe. Redox sensor. Achieves higher intracellular concentrations resulting in brighter intracellular labelling but is less bright extracellularly than dihydrorhodamine 123. Oxidizes to fluorescein primarily under H2O2.
Dihydrofluorescein diacetate is a fluorimetric probe mainly used for oxidative stress measurements, in both cell-free systems and cellular models.
Dihydrofluorescein diacetate is a fluorimetric probe mainly used for oxidative stress measurements, in both cell-free systems and cellular models.
Brand Name:
Vulcanchem
CAS No.:
35340-49-9
VCID:
VC0006878
InChI:
InChI=1S/C24H18O7/c1-13(25)29-15-7-9-19-21(11-15)31-22-12-16(30-14(2)26)8-10-20(22)23(19)17-5-3-4-6-18(17)24(27)28/h3-12,23H,1-2H3,(H,27,28)
SMILES:
CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O
Molecular Formula:
C₂₄H₁₈O₇
Molecular Weight:
418.4 g/mol
Dihydrofluorescein diacetate
CAS No.: 35340-49-9
Cat. No.: VC0006878
Molecular Formula: C₂₄H₁₈O₇
Molecular Weight: 418.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fluorescent intracellular oxidant probe. Redox sensor. Achieves higher intracellular concentrations resulting in brighter intracellular labelling but is less bright extracellularly than dihydrorhodamine 123. Oxidizes to fluorescein primarily under H2O2. Dihydrofluorescein diacetate is a fluorimetric probe mainly used for oxidative stress measurements, in both cell-free systems and cellular models. |
|---|---|
| CAS No. | 35340-49-9 |
| Molecular Formula | C₂₄H₁₈O₇ |
| Molecular Weight | 418.4 g/mol |
| IUPAC Name | 2-(3,6-diacetyloxy-9H-xanthen-9-yl)benzoic acid |
| Standard InChI | InChI=1S/C24H18O7/c1-13(25)29-15-7-9-19-21(11-15)31-22-12-16(30-14(2)26)8-10-20(22)23(19)17-5-3-4-6-18(17)24(27)28/h3-12,23H,1-2H3,(H,27,28) |
| Standard InChI Key | YKSJJXGQHSESKB-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O |
| Canonical SMILES | CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O |
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